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Compound of Interest

Compound Name: 4,4-Dimethoxy-2-butanone

Cat. No.: B155242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive chemical profile of acetylacetaldehyde

dimethyl acetal, also known as 3,3-dimethoxybutanal or 4,4-dimethoxy-2-butanone.[1] This

document is intended for professionals in research, science, and drug development, offering

detailed information on the compound's properties, synthesis, reactivity, and safety protocols.

Core Chemical and Physical Data
Acetylacetaldehyde dimethyl acetal is a colorless to yellow liquid.[2][3] Key quantitative data

are summarized in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₆H₁₂O₃ [4][5]

Molecular Weight 132.16 g/mol [4][5]

CAS Number 5436-21-5 [1][5]

Density 0.996 g/mL at 25 °C [3][5]

Boiling Point 70-73 °C at 20 mmHg [3][5]

Melting Point -82 °C [4][5]

Refractive Index 1.414 at 20 °C [3]

Flash Point 49 °C (121 °F) [5]

Solubility

Decomposes in water; miscible

with most common organic

solvents.

[4]

Synthesis and Experimental Protocols
The synthesis of acetylacetaldehyde dimethyl acetal typically involves the reaction of a

carbonyl compound with methanol in the presence of an acid catalyst. A general method for

acetalization involves using an acid catalyst along with a dehydrating agent to drive the

equilibrium towards the product.[6]

Experimental Protocol: Acid-Catalyzed Acetalization of Formylacetone

A described synthesis method involves the following steps:

Preparation of Formylacetone Sodium Salt: A mixture of acetone and methyl formate is

added dropwise to a solution of sodium methanolate in methanol at 40 °C over 4 hours. The

mixture is stirred for an additional hour and then cooled to 20 °C to yield formylacetone

sodium salt.[3]

Acetalization: The formylacetone sodium salt is transferred to a reactor with methanol.

Sulfuric acid is added while maintaining the temperature at 30 °C. A solution of

formylacetone is added concurrently with more sulfuric acid over 1 hour, keeping the pH
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between 0 and 1. The reaction is stirred for an additional 4 hours at the same temperature

and then cooled to 20°C.[3]

Step 1: Formylacetone Sodium Salt Formation

Step 2: Acetalization

Acetone

Reaction at 40°C
Methyl Formate

Sodium Methanolate in Methanol

Formylacetone Sodium Salt

Reaction at 30°C, pH 0-1

Methanol

Sulfuric Acid Acetylacetaldehyde Dimethyl Acetal

Click to download full resolution via product page

Caption: Synthesis of Acetylacetaldehyde Dimethyl Acetal.

Chemical Reactivity and Synthetic Utility
Acetylacetaldehyde dimethyl acetal is a valuable intermediate in organic synthesis.[3] Its utility

stems from the presence of a protected aldehyde group, which allows for selective reactions at

the ketone functionality.
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Protecting Group Chemistry: The dimethyl acetal serves as a protecting group for the

aldehyde. Deprotection can be achieved under acidic conditions, regenerating the aldehyde

for subsequent reactions.[6] This strategy is useful in multi-step syntheses where the

aldehyde needs to be masked.

Applications in Synthesis: It is used in the preparation of various compounds, including

(R)-4,4-dimethoxy-2-butanol, pyrazoles, and pyrimidines.[3] It also serves as a precursor for

the synthesis of acetoacetaldehyde.[3]

Acetylacetaldehyde Dimethyl Acetal

Acid-Catalyzed
Deprotection (R)-4,4-dimethoxy-2-butanol

Reduction

Acetoacetaldehyde

Pyrazoles & Pyrimidines

Cyclocondensation

Click to download full resolution via product page

Caption: Synthetic pathways involving Acetylacetaldehyde Dimethyl Acetal.

Spectroscopic Profile
The structural characterization of acetylacetaldehyde dimethyl acetal is confirmed by various

spectroscopic techniques.
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Technique Data

¹H NMR δ (ppm): 4.791, 3.362, 2.741, 2.185 (in CDCl₃)

Mass Spec (MS)
Molecular Ion (m/z): 132. Key fragments: 101,

85, 75, 43.

Note: The provided ¹H NMR data represents the chemical shifts of the different protons in the

molecule. The mass spectrometry data indicates the mass-to-charge ratio of the molecular ion

and its common fragments.

Safety and Handling
Acetylacetaldehyde dimethyl acetal is a flammable liquid and vapor.[2][1][7] It may cause eye,

skin, and respiratory tract irritation.[2] The toxicological properties of this material have not

been fully investigated.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/14756.pdf
https://www.fishersci.com/store/msds?partNumber=AC292332500&countryCode=US&language=en
https://www.fishersci.de/store/msds?partNumber=10462251&countryCode=DE&language=en
https://pim-resources.coleparmer.com/sds/14756.pdf
https://pim-resources.coleparmer.com/sds/14756.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Aspect Recommendation

Handling

Wash thoroughly after handling.[2] Use with

adequate ventilation and avoid contact with

eyes, skin, and clothing.[2] Ground and bond

containers when transferring material and use

spark-proof tools.[2][7]

Personal Protective Equipment

Wear safety glasses with side shields, protective

gloves, and appropriate clothing to prevent skin

exposure.[7]

Storage

Keep in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed and away from

heat, sparks, and flame.[1]

First Aid (Eyes)

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical

aid.[2]

First Aid (Skin)

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid.[2]

First Aid (Ingestion)

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Get immediate medical aid.[2]

First Aid (Inhalation)

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. Get immediate medical aid.[2]

This technical guide provides a foundational understanding of acetylacetaldehyde dimethyl

acetal for its safe and effective use in a laboratory setting. For more detailed information,

consulting the referenced safety data sheets is highly recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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